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Compound of Interest

Compound Name:
3-(Dimethylamino)-4-

methoxybenzoic acid

CAS No.: 197500-33-7

Cat. No.: B1314359

Get Quote

Executive Summary
This technical guide provides a rigorous framework for the structural elucidation of 3-
(Dimethylamino)-4-methoxybenzoic acid (CAS: 197500-33-7). As a critical intermediate in

the synthesis of kinase inhibitors and GPCR ligands, the unambiguous confirmation of its regio-

isomeric purity is paramount. This document outlines a self-validating analytical protocol

combining High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and

multidimensional Nuclear Magnetic Resonance (NMR), designed to distinguish the target

unequivocally from its potential regio-isomers (e.g., 4-(dimethylamino)-3-methoxybenzoic acid).

Synthesis Context & Impurity Logic
To design an effective elucidation strategy, one must understand the compound's origin. This

molecule is typically synthesized via the reductive methylation of 3-amino-4-methoxybenzoic

acid using formaldehyde and a reducing agent (e.g., H₂/Pd-C or NaBH₃CN), or via Eschweiler-

Clarke conditions.

Primary Risk: Incomplete methylation leading to the monomethyl impurity.
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Secondary Risk: Regio-isomerism if the starting material (3-amino-4-methoxybenzoic acid)

contained traces of 4-amino-3-methoxybenzoic acid.

Therefore, the analytical method must not only confirm the structure but explicitly rule out the

monomethyl amine and the transposed isomer.

Analytical Strategy: The Triad of Confirmation
We employ a "Triad of Truth" methodology where each technique validates the others,

preventing false positives common in single-method analysis.

Diagram 1: The Elucidation Workflow
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Unknown Sample
(White to Off-White Powder)

Step 1: HRMS (ESI+)
Confirm Formula C10H13NO3

 Mass Check

Step 2: FT-IR
Identify Functional Groups
(COOH, Ar-O-C, Ar-N-C)

 Valid

Step 3: 1H NMR
Quantify Protons & Symmetry

(Integration 6:3:1:1:1)

 Groups Confirmed

Step 4: 2D NMR (HMBC/NOESY)
Establish Regiochemistry

(The 'Smoking Gun')

 Connectivity Check

Validated Structure:
3-(Dimethylamino)-4-methoxybenzoic acid

 Unambiguous

Click to download full resolution via product page

Caption: The self-validating analytical workflow ensuring structural integrity from molecular

weight to atomic connectivity.

Step-by-Step Elucidation Protocol
Step 1: High-Resolution Mass Spectrometry (HRMS)
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Objective: Confirm molecular formula and unsaturation degree.

Method: ESI-TOF or Orbitrap in Positive Ion Mode.

Expected Result:

[M+H]⁺: m/z 196.0974 (Calculated for C₁₀H₁₄NO₃⁺).

Fragmentation: Look for loss of CO₂ (M-44) and loss of methyl groups.

Validation Check: If the mass is 182.08, the sample is the monomethyl impurity. If 168.06, it

is the unreacted primary amine.

Step 2: Infrared Spectroscopy (FT-IR)
Objective: Confirm the oxidation state of the carbonyl and the nature of the amine.

Key Diagnostic Bands:

2500–3300 cm⁻¹ (Broad): O-H stretch of carboxylic acid (dimer).

1680–1700 cm⁻¹ (Strong): C=O stretch of conjugated carboxylic acid.

1250–1270 cm⁻¹: C-O stretch (Aryl alkyl ether).

Absence of N-H: Lack of sharp bands at 3300–3500 cm⁻¹ confirms the tertiary amine

(dimethylamino), ruling out primary/secondary amine impurities.

Step 3: Nuclear Magnetic Resonance (NMR) - The Core
Evidence
Solvent: DMSO-d₆ is preferred to ensure solubility of the zwitterionic amino-acid character and

to visualize the acidic proton if exchange is slow.

A. ¹H NMR Analysis (400 MHz, DMSO-d₆)
The proton spectrum provides the first evidence of the 1,3,4-substitution pattern.
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Proton
Assignment

Chemical
Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Structural
Logic

COOH 12.0 - 13.0 Broad Singlet 1H -

Acidic proton

(exchangeabl

e).

H-2 7.65 - 7.75 Doublet (d) 1H J ≈ 2.0

Ortho to

COOH, Ortho

to NMe₂. The

most

deshielded

aromatic

proton due to

COOH

anisotropy.

H-6 7.55 - 7.65
Doublet of

Doublets (dd)
1H J ≈ 8.5, 2.0

Ortho to

COOH, Meta

to NMe₂.

H-5 7.00 - 7.10 Doublet (d) 1H J ≈ 8.5

Ortho to

OMe.

Shielded by

the electron-

donating

OMe group.

OCH₃ 3.85 Singlet 3H -

Methoxy

group on the

ring.

N(CH₃)₂ 2.75 - 2.85 Singlet 6H -

Critical:

Integration of

6H confirms

dimethylation.

B. ¹³C NMR Analysis (100 MHz, DMSO-d₆)
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Carbonyl (C=O): ~167 ppm.

Aromatic C-O (C4): ~155 ppm (Deshielded by Oxygen).

Aromatic C-N (C3): ~140 ppm.

Aromatic C-H: Three signals in the 110–130 ppm range.

Methoxy (OCH₃): ~56 ppm.

Dimethylamino (NMe₂): ~43 ppm (Two equivalent carbons).

Step 4: 2D NMR - The "Smoking Gun" for
Regiochemistry
To distinguish 3-(dimethylamino)-4-methoxy from 4-(dimethylamino)-3-methoxy, we utilize

HMBC (Heteronuclear Multiple Bond Correlation).

Critical HMBC Correlations:

The Methoxy Connection: The OCH₃ protons (~3.85 ppm) will show a strong ³J correlation to

C4 (~155 ppm).

The H-5 Confirmation: The doublet proton at ~7.05 ppm (H-5) will show a ³J correlation to C1

(quaternary C-COOH) and C3 (C-N).

Differentiation Logic:

If the structure were the isomer (4-dimethylamino-3-methoxy), the proton ortho to the

methoxy would be H-2, which would not show a strong ³J to the Carbonyl carbon in the

same geometric relationship.

NOESY: A strong NOE signal between the NMe₂ protons and the OCH₃ protons indicates

they are ortho to each other (1,2-relationship). A strong NOE between NMe₂ and H-2

confirms the position of the amine relative to the isolated aromatic proton.

Diagram 2: HMBC Connectivity Map
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Key Link
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Caption: HMBC correlations establishing the unequivocal connectivity of substituents.

Quality Control & Purity Assessment
Once the structure is elucidated, a routine QC method is required.

Technique: UPLC-UV/MS.

Column: C18 Reverse Phase (e.g., BEH C18, 1.7 µm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

Detection: 254 nm (Aromatic) and 210 nm.

Criterion: Purity > 98.0% by area normalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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